Cas no 314742-07-9 (3,4,8-Trimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one)

• Product Name: 3,4,8-Trimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one
• CAS No: 314742-07-9
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• MDL: MFCD01881188
• CID: 880787
• Update Time: 2026-04-29

3,4,8-Trimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4,8-Trimethyl-7-((3-oxobutan-2-yl)oxy)-2H-chromen-2-one
• 3,4,8-trimethyl-7-(3-oxobutan-2-yloxy)chromen-2-one
• T0514-1040
• 3,4,8-Trimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one

• MDL： MFCD01881188
• Inchi： InChI=1S/C16H18O4/c1-8-9(2)16(18)20-15-10(3)14(7-6-13(8)15)19-12(5)11(4)17/h6-7,12H,1-5H3
• InChI Key： UEFZSBYJVIWXML-UHFFFAOYSA-N
• SMILES： CC1=C(C)C(=O)OC2=C(C)C(=CC=C12)OC(C)C(=O)C

Computed Properties

• Exact Mass: 274.12100
• Monoisotopic Mass: 274.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.141
• Boiling Point: 422.3°C at 760 mmHg
• Flash Point: 187.1°C
• Refractive Index: 1.532
• PSA: 56.51000
• LogP: 3.07450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3,4,8-Trimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one

3,4,8-Trimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one: A Comprehensive Overview

3,4,8-Trimethyl-7-(1-methyl-2-oxopropoxy)-2H-chromen-2-one, also known by its CAS number CAS No. 314742-07-9, is a complex organic compound with a unique structure and diverse applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of multiple methyl groups and a substituted propoxy group in its structure contributes to its distinct chemical properties and reactivity.

The molecular structure of 3,4,8-trimethyl chromenone is characterized by a chroman ring system with three methyl substituents at positions 3, 4, and 8. The seventh position of the ring is occupied by a 1-methyl-2-oxopropoxy group, which introduces additional functionality to the molecule. This substitution pattern not only enhances the compound's stability but also imparts unique electronic and steric properties that make it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to act as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of CAS No. 314742-07-9 exhibit significant inhibitory effects on inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 3,4,8-trimethyl chromenone has found utility in the synthesis of advanced materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for organic transformations. A 2023 report in the Nature Communications journal detailed how this compound can be used as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity.

The synthesis of CAS No. 314742-07-9 involves a multi-step process that typically begins with the preparation of the chromanone skeleton followed by selective alkylation and oxidation steps. Recent advancements in asymmetric synthesis techniques have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral catalysis and enantioselective drug design.

The physical properties of this compound are also worth noting. It has a melting point of approximately 155°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum exhibits strong absorption bands in the visible region due to the conjugated π-system within the chroman ring.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its potential irritancy to eyes and skin, it does not pose significant risks under normal usage conditions. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

The versatility of 3,4,8-trimethyl chromenone lies in its ability to serve as both a building block for more complex molecules and a functional material on its own. Its applications span across pharmaceuticals, catalysis, and materials science, making it an essential compound for modern chemical research.

In conclusion, CAS No. 314742-07-9, or 3,4,8-trimethyl-N-N-diphenylacetamide derivative (as it is sometimes referred), continues to be an area of active research due to its unique properties and wide-ranging applications. As new studies emerge exploring its potential in fields such as green chemistry and biotechnology, this compound is poised to play an increasingly important role in both academic research and industrial applications.